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Compound of Interest

Compound Name: 3-Phenylpropane-1,2-diamine

CAS No.: 75543-73-6

Cat. No.: B1211460

Get Quote

This guide provides a comprehensive overview of 3-phenylpropane-1,2-diamine, a vicinal

diamine with significant potential in medicinal chemistry and synthetic applications. This

document is intended for researchers, scientists, and professionals in drug development,

offering insights into its chemical identity, synthesis, potential applications, and safety

considerations.

Section 1: Core Identifiers and Chemical Properties
3-phenylpropane-1,2-diamine is a chiral organic compound featuring a phenyl group attached

to a propane backbone, with amine functionalities at the C1 and C2 positions. Its structure

lends itself to a variety of chemical modifications and applications, particularly as a scaffold in

the design of bioactive molecules.
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Identifier Value Source

CAS Number 75543-73-6

Molecular Formula C₉H₁₄N₂ N/A

Molecular Weight 150.22 g/mol N/A

IUPAC Name 3-phenylpropane-1,2-diamine N/A

Note: Detailed experimental data on physical properties such as melting point, boiling point,

and solubility are not readily available in the public domain and would require experimental

determination.

Section 2: Synthesis of 3-phenylpropane-1,2-
diamine
While a specific, detailed experimental protocol for the synthesis of 3-phenylpropane-1,2-
diamine is not widely published, a general synthetic route has been described.[1] Additionally,

established methods for the synthesis of related vicinal diamines provide a strong foundation

for its preparation in a laboratory setting.

General Synthetic Approach
A reported synthesis of 3-phenylpropane-1,2-diamine starts from phenol and acetone,

reacting with methylamine in the presence of ethylamine.[1] This method suggests a multi-step

process likely involving the formation of a phenylpropanone intermediate followed by reductive

amination.
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Caption: General synthesis pathway for 3-phenylpropane-1,2-diamine.

Diastereoselective Synthesis of Related Vicinal
Diamines
For research requiring stereochemical control, the synthesis of chiral vicinal diamines is crucial.

A well-documented procedure for the diastereoselective synthesis of the related compound,

1,2-diamino-1-phenylpropane, starts from N-trifluoroacetylnorephedrine. This method offers a

pathway to control the stereochemistry of the final diamine product.

The key steps in this process involve the protection of the amino group, activation of the

hydroxyl group, and subsequent nucleophilic substitution with an azide, followed by reduction.

The choice of protecting group is critical to prevent side reactions.
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Caption: Diastereoselective synthesis of a related vicinal diamine.

Section 3: Applications in Drug Development
Vicinal diamines are a common and important structural motif in many biologically active

molecules and pharmaceutical agents.[2] The structural features of 3-phenylpropane-1,2-
diamine make it an attractive scaffold for the development of novel therapeutics, particularly as

an enzyme inhibitor.

Aminopeptidase N (APN) Inhibition
Derivatives of 3-phenylpropane-1,2-diamine have been investigated as inhibitors of

Aminopeptidase N (APN), a key metalloprotease involved in tumor cell invasion and

metastasis. In one study, a novel class of inhibitors was designed using the 3-phenylpropane-
1,2-diamine scaffold. One particular derivative demonstrated potent and selective inhibitory

activity against APN with an IC₅₀ value of 15.5 ± 1.2 µM.[3] This finding highlights the potential

of this chemical backbone in the development of new anti-cancer agents.
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The likely mechanism of inhibition involves the coordination of the diamine nitrogens to the zinc

ion in the active site of APN, mimicking the binding of natural substrates.
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Caption: Proposed mechanism of APN inhibition.

Other Potential Applications
The structural similarity of 3-phenylpropane-1,2-diamine to other bioactive molecules

suggests its potential in other therapeutic areas. For instance, related phenylpiperazinepropane

derivatives have been explored for their antitussive activity. Furthermore, its ability to inhibit

carboxypeptidase A, an enzyme involved in insulin degradation, suggests a potential role in

metabolic research.[1]

Section 4: Analytical Characterization
Detailed spectroscopic data for 3-phenylpropane-1,2-diamine is not readily available in peer-

reviewed literature. However, based on its structure, the following characteristic signals would

be expected in its analytical spectra.
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Technique Expected Observations

¹H NMR

- Multiplets in the aromatic region (approx. 7.2-

7.4 ppm) corresponding to the phenyl protons.-

A complex set of multiplets in the aliphatic

region (approx. 2.5-3.5 ppm) for the methine

and methylene protons of the propane

backbone.- Broad singlets for the amine

protons, the chemical shift of which would be

dependent on solvent and concentration.

¹³C NMR

- Signals in the aromatic region (approx. 125-

140 ppm).- Aliphatic signals for the three

carbons of the propane backbone (approx. 40-

60 ppm).

Mass Spec.

- A molecular ion peak corresponding to the

molecular weight (150.22 g/mol ).-

Characteristic fragmentation patterns, including

the loss of amine groups and cleavage of the

propane chain.

IR Spec.

- N-H stretching vibrations in the region of 3300-

3500 cm⁻¹.- C-H stretching vibrations of the

aromatic and aliphatic groups around 2850-

3100 cm⁻¹.- Aromatic C=C bending vibrations

around 1450-1600 cm⁻¹.

Section 5: Purification and Handling
Purification
Standard laboratory techniques can be employed for the purification of 3-phenylpropane-1,2-
diamine.

Experimental Protocol: General Purification by Column Chromatography

Stationary Phase: Silica gel is a suitable stationary phase for the purification of moderately

polar compounds like diamines.
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Mobile Phase: A gradient of a non-polar solvent (e.g., hexane or dichloromethane) and a

polar solvent (e.g., methanol or ethyl acetate) with a small percentage of a basic modifier

(e.g., triethylamine) to prevent peak tailing is recommended.

Procedure: a. Dissolve the crude 3-phenylpropane-1,2-diamine in a minimal amount of the

mobile phase. b. Load the solution onto a pre-packed silica gel column. c. Elute the column

with the chosen solvent system, gradually increasing the polarity. d. Collect fractions and

analyze by thin-layer chromatography (TLC) to identify the pure product. e. Combine the

pure fractions and remove the solvent under reduced pressure.

Safe Handling
While a specific Material Safety Data Sheet (MSDS) for 3-phenylpropane-1,2-diamine is not

readily available, general safety precautions for handling aromatic amines should be strictly

followed. Aromatic amines can be toxic and may be absorbed through the skin.

General Safety Precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat.

Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid Inhalation: Avoid inhaling dust or vapors.

Avoid Contact: Avoid contact with skin and eyes. In case of contact, rinse immediately with

plenty of water.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.

Section 6: Conclusion
3-phenylpropane-1,2-diamine is a valuable building block in medicinal chemistry, with

demonstrated potential as a scaffold for enzyme inhibitors. While detailed experimental data for

its synthesis and characterization are not extensively documented in the public domain,

established methods for related compounds provide a clear path for its preparation and
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purification. Further research into the biological activities and synthetic applications of this

compound and its derivatives is warranted and holds promise for the discovery of new

therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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